Cas no 2224502-14-9 (6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide)
6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL4920475
- EN300-6668978
- 6-Cyano-N-(3-methoxyspiro[3.3]heptan-1-yl)-N-methylpyridine-3-sulfonamide
- AKOS033845851
- 6-cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide
- Z2279540368
- 2224502-14-9
- 6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide
-
- Inchi: 1S/C15H19N3O3S/c1-18(13-8-14(21-2)15(13)6-3-7-15)22(19,20)12-5-4-11(9-16)17-10-12/h4-5,10,13-14H,3,6-8H2,1-2H3
- InChI Key: OZDJCKSFOFSOPR-UHFFFAOYSA-N
- SMILES: S(C1C=NC(C#N)=CC=1)(N(C)C1CC(C21CCC2)OC)(=O)=O
Computed Properties
- Exact Mass: 321.11471265g/mol
- Monoisotopic Mass: 321.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 91.7Ų
6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6668978-0.05g |
6-cyano-N-{3-methoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide |
2224502-14-9 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide
Comprehensive Overview of 6-Cyano-N-{3-methoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide (CAS No. 2224502-14-9)
The compound 6-Cyano-N-{3-methoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide (CAS No. 2224502-14-9) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a spiro[3.3]heptane core and a cyano-substituted pyridine moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the growing demand for targeted therapies in oncology and neurology.
In recent years, the scientific community has focused on small-molecule sulfonamides due to their versatility in medicinal chemistry. The presence of the methoxyspiro[3.3]heptane group in this compound enhances its metabolic stability and bioavailability, addressing common challenges in drug development. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimized pharmacokinetic profiles. Searches for terms like "sulfonamide derivatives in drug discovery" and "spirocyclic compounds in pharmaceuticals" reflect the rising interest in such molecules.
The cyano group in 6-Cyano-N-{3-methoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide contributes to its electrophilic reactivity, enabling interactions with biological targets such as enzymes or receptors. This property is critical in the context of fragment-based drug discovery (FBDD), a hot topic in 2024. Additionally, the compound's pyridine-sulfonamide scaffold is frequently explored in patents related to inflammatory disease treatments, as evidenced by increasing searches for "sulfonamide anti-inflammatory agents".
From a synthetic chemistry perspective, the spiro[3.3]heptane ring system offers conformational rigidity, which is advantageous for designing selective inhibitors. This feature resonates with the pharmaceutical industry's shift toward three-dimensional (3D) fragment libraries, a trend highlighted in recent publications. The compound's CAS No. 2224502-14-9 is often cross-referenced in databases investigating "underutilized heterocycles" or "sulfonamide prodrugs", further underscoring its relevance.
Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional sulfonamides, its spirocyclic structure may reduce bioaccumulation risks, a key concern in green chemistry initiatives. This aligns with search trends for "sustainable drug development" and "biodegradable sulfonamides". Moreover, its potential use in crop protection chemicals has been hypothesized, given the agrochemical industry's interest in low-toxicity sulfonamide variants.
In summary, 6-Cyano-N-{3-methoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide represents a multifaceted compound with applications spanning drug discovery, materials science, and agrochemistry. Its structural novelty and alignment with contemporary research priorities—such as AI-aided molecular design, 3D fragment optimization, and sustainability—make it a compelling subject for further investigation. The consistent appearance of related keywords like "spirocyclic sulfonamide synthesis" and "kinase inhibitor scaffolds" in scientific queries underscores its enduring relevance.
2224502-14-9 (6-Cyano-n-{3-methoxyspiro[3.3]heptan-1-yl}-n-methylpyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)